4-nitrobenzyl 2-(methylamino)benzoate

• IUPAC Name: (4-nitrophenyl)methyl 2-(methylamino)benzoate
• InChI: InChI=1S/C15H14N2O4/c1-16-14-5-3-2-4-13(14)15(18)21-10-11-6-8-12(9-7-11)17(19)20/h2-9,16H,10H2,1H3
• InChI Key: CNXTXUBSIHQWHX-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=CC=C1C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol

Description

4-Nitrobenzyl 2-(methylamino)benzoate is a benzoic acid derivative characterized by a nitrobenzyl ester group at the 4-position and a methylamino substituent at the 2-position of the benzene ring. Such compounds are often intermediates in pharmaceuticals, agrochemicals, or polymer chemistry, where functional groups dictate their roles in synthesis or material performance .

Comparison with Similar Compounds

Structural and Functional Group Variations

A. Nitrobenzoate Esters

2-Chloroethyl 4-Nitrobenzoate (C₉H₈ClNO₄): Features a chloroethyl ester instead of nitrobenzyl. The chloroethyl group increases hydrophobicity and may alter crystallization behavior compared to nitrobenzyl derivatives. Crystal structures of such nitrobenzoates often exhibit planar aromatic rings stabilized by intermolecular interactions, as seen in related compounds . Applications: Intermediate in pigments or pharmaceuticals due to nitro group reactivity .

Ethyl 4-Nitrobenzoate (C₉H₉NO₄): Ethyl ester simplifies synthesis but reduces steric hindrance. Reactivity: Nitro groups in para positions are typically less reactive toward nucleophilic substitution than ortho isomers, affecting derivatization pathways .

B. Aminobenzoate Derivatives

Ethyl 4-(Dimethylamino)Benzoate (C₁₁H₁₅NO₂): Dimethylamino group at the 4-position enhances electron-donating effects, increasing basicity and UV absorption. Research Findings: In resin cements, this compound demonstrated higher reactivity (degree of conversion: ~75%) compared to methacrylate-based amines, attributed to efficient electron transfer during polymerization .

Methyl 2-(Methylamino)Benzoate (C₉H₁₁NO₂): Methylamino group at the 2-position may hinder steric accessibility for reactions.

C. Structural Analogues with Amino-Nitro Transformations

4-Methylbenzyl 4-Aminobenzoate: Synthesized via catalytic hydrogenation of a nitro precursor. The reduction preserves ester linkages if carefully controlled, highlighting the nitro group’s role as a protected amine precursor . Applications: Amines derived from nitro compounds are pivotal in drug synthesis (e.g., sulfonylurea herbicides) .

Comparative Data Table

Compound	Molecular Formula	Key Substituents	Key Properties/Applications	References
4-Nitrobenzyl 2-(Methylamino)Benzoate*	C₁₅H₁₄N₂O₄	4-Nitrobenzyl, 2-Methylamino	Hypothesized: High stability, potential bioactivity	Inferred
Ethyl 4-(Dimethylamino)Benzoate	C₁₁H₁₅NO₂	4-Dimethylamino	High polymerization reactivity (75% conversion)
2-Chloroethyl 4-Nitrobenzoate	C₉H₈ClNO₄	4-Nitro, 2-Chloroethyl	Crystalline, used in pigments/pharmaceuticals
Methyl 2-(Methylamino)Benzoate	C₉H₁₁NO₂	2-Methylamino	Detected in biomonitoring studies
4-Methylbenzyl 4-Aminobenzoate	C₁₅H₁₅NO₂	4-Amino, 4-Methylbenzyl	Catalyst-dependent synthesis

*Hypothetical properties inferred from structural analogs.